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In the pyrometallurgical extraction of precious metals, the choice of flux is a critical parameter

that significantly influences the efficiency of the smelting process. Fluxes are chemical agents

added to the smelting charge to lower the melting temperature, reduce the viscosity of the slag,

and facilitate the separation of molten metal from impurities. This guide provides a comparative

analysis of borax and other common fluxes used in the smelting of precious metals, supported

by available experimental data and detailed methodologies.

Core Functions of Fluxes in Precious Metal
Smelting
Fluxes perform several key functions during smelting:

Lowering the Melting Point: Fluxes form a eutectic mixture with the ore and other

components of the charge, which has a lower melting point than the individual components.

This reduces the energy required for smelting.

Reducing Slag Viscosity: A fluid slag allows for the efficient settling of the denser molten

precious metal, minimizing its entrapment and loss in the slag.

Dissolving Impurities: Fluxes react with and dissolve metallic oxides and other impurities,

forming a distinct slag layer that can be easily separated from the molten metal.[1][2][3]
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While borax (sodium tetraborate) is a widely used and effective flux, other chemicals such as

silica (silicon dioxide), sodium carbonate, potassium carbonate, and fluorspar are also

employed, often in combination, to optimize the smelting process for different types of ores.[1]

[2]

The following table summarizes the available quantitative data on the performance of borax in

comparison to silica from a study on the fire assay of oxide gold ores. It is important to note that

comprehensive, directly comparative studies for all fluxes under identical conditions are limited

in publicly available literature.

Flux Composition Gold Recovery (%) Slag Viscosity Observations

Borax (30g)
Maintained a steady

recovery rate
Decreased

Provided low viscosity

for the slag phase.[4]

[5]

Silica (Quartz) (up to

26% wt.)

Reduced to 26% as

quartz addition

increased

Increased initially

High additions can

lead to glassy slag

formation.[4][5]

Borax + Silica (1:1

ratio)

Reached a steady

state recovery of 13%
Variable

Combination can be

optimized for specific

ore types.[4]

Note: The data presented above is from a specific study on carbonate-containing oxide gold

ores and may not be directly applicable to all types of precious metal ores. The efficiency of a

flux is highly dependent on the specific mineralogy of the ore being processed.[4][5]

In-depth Look at Borax and Its Alternatives
Borax (Sodium Tetraborate, Na₂B₄O₇)

Borax is a versatile and commonly used flux due to its excellent ability to dissolve metal oxides

and lower the melting point of the charge.[1][2][3] It forms a fluid borate slag that readily

separates from the molten precious metal.[2] Anhydrous borax is often preferred as it

minimizes the release of water vapor during smelting.

Silica (Silicon Dioxide, SiO₂)
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Silica is an acidic flux that is particularly effective in smelting ores with a high basic mineral

content. It combines with metal oxides to form silicates, contributing to the slag.[2] However, an

excess of silica can increase the viscosity of the slag, potentially leading to the entrapment of

precious metal particles.[1]

Sodium Carbonate (Soda Ash, Na₂CO₃)

Sodium carbonate is a powerful basic flux that is effective in breaking down sulfide minerals

and reacting with acidic components of the ore.[1][6] It can also help to reduce the viscosity of

the slag. However, using it in excessive amounts can lead to a sticky and difficult-to-manage

slag.[2][6]

Potassium Carbonate (K₂CO₃)

Similar to sodium carbonate, potassium carbonate is a basic flux that can be used to lower the

melting temperature of the charge. It is often used in combination with other fluxes.

Fluorspar (Calcium Fluoride, CaF₂)

Fluorspar is a neutral flux that is highly effective at increasing the fluidity of the slag by

modifying the silicate structures.[6] This can be particularly beneficial when dealing with

viscous slags. However, excessive use of fluorspar can be corrosive to the crucible lining.[6]

Experimental Protocols
The evaluation of flux performance in precious metal smelting involves a series of controlled

experiments to measure key parameters. The following are generalized methodologies based

on common practices in metallurgical research.

1. Sample Preparation and Flux Mixture

Ore Characterization: The elemental and mineralogical composition of the precious metal-

bearing ore or concentrate is determined using techniques such as X-ray fluorescence (XRF)

and X-ray diffraction (XRD).

Flux Formulation: Based on the ore characterization, different flux compositions are

formulated. For comparative studies, the base ore sample size is kept constant, while the
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type and amount of flux are varied. For example, in a study comparing borax and silica,

charge mixtures might be prepared with varying ratios of borax and silica added to a

constant amount of ore, lead oxide (as a collector), and a carbon source like flour.[5]

Homogenization: The ore and flux components are thoroughly mixed to ensure a uniform

charge.

2. Smelting Process

Furnace and Crucible: A high-temperature furnace (e.g., an electric muffle furnace or a gas-

fired furnace) and appropriate crucibles (e.g., fire clay or graphite) are used. Crucibles are

typically pre-heated to remove any moisture.

Smelting Parameters: The prepared charge is placed in the crucible and heated in the

furnace to a specific temperature (e.g., 1100 °C) for a defined duration (e.g., 60 minutes).[5]

These parameters are kept constant across all experiments for a valid comparison.

Pouring and Cooling: After the smelting is complete, the molten content is poured into a mold

(e.g., a conical steel mold) and allowed to cool. The denser molten metal settles at the

bottom, with the lighter slag on top.

3. Analysis of Smelting Products

Separation and Weighing: Once cooled, the metal button is separated from the slag. The

weights of the metal button and the slag are recorded.

Precious Metal Recovery: The precious metal content in the metal button is determined

through analytical techniques such as fire assay followed by gravimetric analysis or

instrumental methods like atomic absorption spectroscopy (AAS) or inductively coupled

plasma (ICP) analysis. The recovery rate is calculated as the percentage of the precious

metal in the button relative to the initial amount in the ore.

Slag Analysis: The slag can be analyzed for its chemical composition and to determine the

amount of entrapped precious metals, which represents a loss.

Slag Viscosity Measurement: While not always performed in basic smelting comparisons,

slag viscosity can be measured using a viscometer at high temperatures. A common method
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is the rotating cylinder technique, where the torque required to rotate a spindle in the molten

slag is measured and correlated to the viscosity.

Logical Workflow for Flux Selection
The selection of an appropriate flux or flux mixture is a logical process based on the

characteristics of the ore and the desired outcomes of the smelting operation. The following

diagram illustrates this decision-making workflow.

Input Analysis
Flux Selection Criteria

Flux Options

Desired Outcome

Precious Metal Ore/Concentrate Ore Composition
(e.g., Acidic, Basic, Sulfidic)

Borax
General Purpose,
Good for Oxides

SilicaFor Basic Ores

Sodium Carbonate
For Acidic & Sulfidic Ores

Fluorspar

To Reduce High Viscosity

Optimized Smelting:
- High Metal Recovery
- Low Slag Viscosity

- Efficient Impurity Removal

Click to download full resolution via product page

Caption: A logical workflow for selecting the appropriate flux based on the ore composition to

achieve optimal smelting results.

In conclusion, while borax is a highly effective and versatile flux for precious metal smelting, a

combination of fluxes is often necessary to achieve the best results depending on the specific

characteristics of the ore. The selection of a flux recipe should be guided by a thorough
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understanding of the ore's mineralogy and the specific functions of each flux component.

Further quantitative, comparative studies under standardized conditions would be invaluable

for the industry to optimize flux formulations for various ore types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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